Geranyl acetate

Specification

• Description: Geranyl acetate is a clear colorless liquid with an odor of lavender. (NTP, 1992); Geranyl acetate is a monoterpenoid that is the acetate ester derivative of geraniol. It has a role as a plant metabolite. It is an acetate ester and a monoterpenoid. It is functionally related to a geraniol.; Geranyl acetate is a natural product found in Cymbopogon martinii, Cymbopogon distans, and other organisms with data available.; See also: Lemon oil, cold pressed (part of); Coriander Oil (part of); Java citronella oil (part of).
• CAS No.: 105-87-3
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: [(2E)-3,7-dimethylocta-2,6-dienyl] acetate
• Standard InChI: InChI=1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8+
• Standard InChI Key: HIGQPQRQIQDZMP-DHZHZOJOSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC(=O)C)/C)C
• SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Canonical SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Boiling Point: 468 °F at 760 mmHg (NTP, 1992); Approx. 242 °C with decomposition.; 240.00 to 245.00 °C. @ 760.00 mm Hg
• Colorform: Clear, colorless liquid
• Flash Point: greater than 200 °F (NTP, 1992); >212 °F (>100 °C) closed cup
• Melting Point: < 25 °C